2-Chloro-N-(6-methyl-pyridin-3-yl)-acetamide

• CAS No.: 1196092-89-3
• Molecular Formula: C8H9ClN2O
• Molecular Weight: 184.62 g/mol
• IUPAC Name: 2-chloro-N-(6-methylpyridin-3-yl)acetamide
• InChI: InChI=1S/C8H9ClN2O/c1-6-2-3-7(5-10-6)11-8(12)4-9/h2-3,5H,4H2,1H3,(H,11,12)
• InChI Key: VIPGGZFVZWMZBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)NC(=O)CCl

Description

2-Chloro-N-(6-methyl-pyridin-3-yl)-acetamide is a useful research compound. Its molecular formula is C8H9ClN2O and its molecular weight is 184.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-methylpyridin-3-amine (1 g) and triethylamine (2.2 mL) in dry THF (20 mL) was stirred and cooled to −60° C. 2-Chloroacetyl chloride (1.567 g) was added via syringe to the stirred mixture forming a yellow suspension. The mixture was stirred at −60° C. until analysis showed complete disappearance of starting material. The reaction slurry was poured into water and the products extracted with ethyl acetate (2×150 ml). The combined organic extracts were dried over magnesium sulphate and concentrated to dryness. The crude brown solid was recrystallised from ether to afford the subtitled compound (700 mg).